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Compound of Interest

Compound Name: SK-216

Cat. No.: B10788210 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the precipitation of SK-216 in stock

solutions. By following these troubleshooting steps and frequently asked questions, users can

ensure the stability and efficacy of their SK-216 solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SK-216 stock solutions?

A1: The recommended solvent for preparing SK-216 stock solutions is water.[1]

Q2: What is the maximum soluble concentration of SK-216 in water?

A2: SK-216 is soluble in water up to 2.67 mg/mL, which corresponds to a concentration of 5

mM.[1] Gentle warming can aid in dissolution.[1]

Q3: My SK-216 has precipitated out of solution. What are the likely causes?

A3: Precipitation of SK-216 can occur due to several factors, including:

Concentration exceeding solubility limit: Attempting to prepare a stock solution at a

concentration higher than 5 mM in water.

Improper storage: Storing the stock solution at incorrect temperatures or for extended

periods.
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Use of inappropriate solvents: While water is the recommended solvent, using other solvents

without established solubility data may lead to precipitation.

Low temperature: Storing the solution at refrigerated or freezing temperatures without

ensuring the concentration is low enough to remain in solution.

Q4: What are the proper storage conditions for SK-216 stock solutions to prevent precipitation?

A4: To ensure the stability of your SK-216 stock solution and prevent precipitation, adhere to

the following storage guidelines:

For long-term storage (up to 6 months), store the stock solution at -80°C.[2][3]

For short-term storage (up to 1 month), the solution can be stored at -20°C.[2][3]

It is recommended to store the solution in sealed containers to protect it from moisture.[2][3]

Q5: Can I prepare a higher concentration stock solution in a different solvent?

A5: Currently, detailed solubility data for SK-216 in solvents other than water is not readily

available in the provided search results. It is strongly recommended to use water as the solvent

and adhere to the 5 mM concentration limit to avoid precipitation issues. If a higher

concentration is absolutely necessary, a solubility test in the desired solvent should be

performed on a small scale first.

Troubleshooting Guide
This guide provides a systematic approach to resolving SK-216 precipitation issues.

Issue: SK-216 has precipitated in the stock solution.
Step 1: Verify the Concentration

Confirm that the prepared concentration does not exceed 5 mM (2.67 mg/mL) in water.

Step 2: Gentle Warming
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If the concentration is within the recommended limit, gently warm the solution to aid in

redissolving the precipitate.[1] A water bath at 37°C can be used, but avoid excessive heat.

Step 3: Check Storage Conditions

Ensure that the solution has been stored at the correct temperature (-20°C for short-term or

-80°C for long-term storage).[2][3]

Step 4: Prepare a Fresh Stock Solution

If the precipitate does not redissolve or if there are concerns about the solution's integrity, it

is best to prepare a fresh stock solution following the recommended protocol.

Quantitative Data Summary
Parameter Value Reference

Chemical Name

2-[5-[[6-[5-(1,1-

Dimethylethyl)-2-

benzoxazolyl]-2-

naphthalenyl]oxy]pentyl]-

propanedioic acid disodium

salt

[1][4]

CAS Number 654080-03-2 [1][2][4]

Molecular Weight 533.52 g/mol [1][4]

Recommended Solvent Water [1]

Maximum Solubility in Water 2.67 mg/mL (5 mM) [1]

Long-Term Storage -80°C (up to 6 months) [2][3]

Short-Term Storage -20°C (up to 1 month) [2][3]

Experimental Protocols
Protocol for Preparing a 5 mM SK-216 Stock Solution in Water

Calculate the required mass of SK-216:
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Mass (mg) = 5 mM * 533.52 g/mol * Volume (L)

For example, to prepare 1 mL of a 5 mM stock solution: Mass (mg) = 5 mmol/L * 533.52

g/mol * 0.001 L = 2.67 mg

Weigh the SK-216:

Accurately weigh 2.67 mg of SK-216 powder.

Dissolve in Water:

Add the weighed SK-216 to a sterile microcentrifuge tube.

Add 1 mL of sterile, purified water.

Aid Dissolution (if necessary):

Vortex the solution briefly.

If the compound does not fully dissolve, gently warm the solution in a 37°C water bath for

a few minutes until the solution is clear.

Storage:

For immediate use, the solution can be kept at 4°C for a short period.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[2][3] For short-term storage, use -20°C.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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